N-(5-fluoro-2-methylphenyl)-8-quinolinesulfonamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)quinoline-8-sulfonamide
• InChI: InChI=1S/C16H13FN2O2S/c1-11-7-8-13(17)10-14(11)19-22(20,21)15-6-2-4-12-5-3-9-18-16(12)15/h2-10,19H,1H3
• InChI Key: YJNVXTPFPQBHPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NS(=O)(=O)C2=CC=CC3=C2N=CC=C3
• Molecular Formula: C16H13FN2O2S
• Molecular Weight: 316.4 g/mol

Description

N-(5-fluoro-2-methylphenyl)-8-quinolinesulfonamide, also known as FQSA, is a chemical compound that has shown promising results in scientific research. This compound has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's, and Parkinson's. The purpose of

Scientific Research Applications

N-(5-fluoro-2-methylphenyl)-8-quinolinesulfonamide has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's, and Parkinson's. In cancer research, this compound has been shown to inhibit the growth of tumor cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's and Parkinson's research, this compound has been shown to protect neurons from oxidative stress and reduce inflammation.

Mechanism of Action

The mechanism of action of N-(5-fluoro-2-methylphenyl)-8-quinolinesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in disease progression. In cancer cells, this compound has been shown to inhibit the activity of topoisomerase II, a key enzyme involved in DNA replication and repair. In Alzheimer's and Parkinson's research, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in scientific research. In cancer research, this compound has been shown to induce apoptosis and inhibit angiogenesis, leading to the inhibition of tumor growth. In Alzheimer's and Parkinson's research, this compound has been shown to protect neurons from oxidative stress and reduce inflammation, leading to the prevention of neurodegeneration.

Advantages and Limitations for Lab Experiments

N-(5-fluoro-2-methylphenyl)-8-quinolinesulfonamide has several advantages for lab experiments, including its ability to inhibit various enzymes and signaling pathways involved in disease progression. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(5-fluoro-2-methylphenyl)-8-quinolinesulfonamide. One area of research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the development of this compound derivatives with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential use in the treatment of various diseases.

Synthesis Methods

N-(5-fluoro-2-methylphenyl)-8-quinolinesulfonamide can be synthesized through a multistep process that involves the reaction of 5-fluoro-2-methylaniline with 8-hydroxyquinoline-2-sulfonic acid in the presence of a catalyst. The resulting product is purified through recrystallization and characterized using various analytical techniques, including nuclear magnetic resonance spectroscopy and mass spectrometry.